Cas no 71794-53-1 (2,4-Diiodo-1-methyl-1H-imidazole)

• Product Name: 2,4-Diiodo-1-methyl-1H-imidazole
• CAS No: 71794-53-1
• MF: C₄H₄I₂N₂
• MW: 333.896904945374
• CID: 1093072
• PubChem ID: 12544926
• Update Time: 2025-04-23

2,4-Diiodo-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Diiodo-1-methyl-1H-imidazole
• 2,4-diiodo-1-methylimidazole
• BS-33980
• 71794-53-1
• EN300-1654594
• InChI=1/C4H4I2N2/c1-8-2-3(5)7-4(8)6/h2H,1H3
• WCA79453
• OTCXSIMJZBSYBQ-UHFFFAOYSA-

• Inchi： 1S/C4H4I2N2/c1-8-2-3(5)7-4(8)6/h2H,1H3
• InChI Key： OTCXSIMJZBSYBQ-UHFFFAOYSA-N
• SMILES： IC1=NC(=CN1C)I

Computed Properties

• Exact Mass: 333.84639g/mol
• Monoisotopic Mass: 333.84639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 2,4-Diiodo-1-methyl-1H-imidazole

2,4-Diiodo-1-methyl-1H-imidazole: A Comprehensive Overview

The compound 2,4-Diiodo-1-methyl-1H-imidazole, also known by its CAS registry number 71794-53-1, is a synthetic organic compound that belongs to the family of heterocyclic aromatic compounds. This molecule features a imidazole ring system with specific substitutions: an iodine atom at position 2 and another at position 4, along with a methyl group at position 1. The unique combination of these substituents renders this compound particularly interesting for various applications in the fields of pharmaceuticals, materials science, and analytical chemistry.

Imidazole derivatives are well-known for their versatility in medicinal chemistry due to their ability to participate in diverse biochemical interactions. 2,4-Diiodo-1-methyl-1H-imidazole stands out among these derivatives because of its electronic properties, which are influenced by the presence of iodine atoms. Iodine is a halogen that can act as an electron-withdrawing group, modulating the reactivity and pharmacokinetics of the molecule. This makes it a valuable component in the design of drugs with specific biological activities.

Recent studies have highlighted the potential of 2,4-Diiodo-1-methyl-1H-imidazole as a scaffold for the development of inhibitors targeting enzymes involved in disease pathways. For instance, researchers have explored its role in inhibiting kinase activity, which is relevant to cancer treatment. The iodine substituents enhance the compound's ability to bind to enzyme active sites, making it a promising candidate for rational drug design.

Another area of research focuses on the crystallographic properties of 2,4-Diiodo-1-methyl-1H-imidazole. Its molecular structure allows for precise packing in crystalline forms, which is advantageous for solid-phase pharmaceutical formulations. This property also makes it a subject of interest in materials science, where it can be used as a building block for functional materials with tailored properties.

Moreover, 2,4-Diiodo-1-methyl-1H-imidazole has been investigated for its potential use in diagnostic agents. The presence of iodine atoms enables the compound to be visualized using imaging techniques such as computed tomography (CT) or positron emission tomography (PET), provided it is appropriately functionalized. This attribute positions it as a candidate for radiopharmaceuticals, which are essential in medical diagnostics.

Recent advancements in synthetic chemistry have facilitated the scalable synthesis of 2,4-Diiodo-1-methyl-1H-imidazole and its derivatives. These methods often involve iodination reactions, which can be optimized to ensure high yields and purity. The availability of such compounds is critical for both academic research and industrial applications.

In summary, 2,4-Diiodo-1-methyl-1H-imidazole (CAS NO: 71794-53-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and diagnostics. Its unique combination of structural features and electronic properties makes it a valuable tool for researchers seeking to develop innovative solutions in these fields.